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Compound of Interest

Compound Name: Myristanilide

CAS No.: 622-56-0

Cat. No.: B1581526

Get Quote

Executive Summary
Myristanilide (N-myristoylaniline) and its derivatives represent a specialized class of fatty acid

amides (FAAs) that bridge the gap between simple lipids and pharmacologically active small

molecules. Characterized by a 14-carbon saturated fatty acyl chain (myristoyl) coupled to an

aromatic aniline headgroup, these compounds exhibit a unique amphiphilic profile. This guide

provides a comprehensive technical analysis of their synthesis, physicochemical properties,

and biological applications, specifically focusing on their utility as membrane-active

antimicrobial agents and potential cytotoxic scaffolds.

Part 1: Chemical Identity & Synthesis[1][2][3][4]
Structural Overview
Myristanilide (CAS: 622-56-0) consists of a hydrophobic C14 tail and a polar, aromatic amide

head. This structure imparts significant lipophilicity, facilitating rapid intercalation into lipid

bilayers—a critical feature for its mechanism of action.

IUPAC Name:N-phenyltetradecanamide
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Molecular Formula: C₂₀H₃₃NO

Molecular Weight: 303.49 g/mol

Synthetic Methodology
The most robust synthesis route utilizes a modified Schotten-Baumann reaction. This method

ensures high yield and purity by neutralizing the hydrochloric acid byproduct in situ.

Reaction Scheme:

Visualization: Synthesis Workflow
The following diagram outlines the critical process steps and decision points in the synthesis of

myristanilide derivatives.
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Caption: Step-by-step Schotten-Baumann synthesis workflow for N-myristoylaniline derivatives.

Part 2: Physicochemical Properties[5][6][7]
The utility of myristanilide derivatives in drug delivery and pharmacology is dictated by their

physicochemical constants. The high LogP value indicates a strong preference for lipid

environments, necessitating specific formulation strategies (e.g., liposomes or nano-emulsions)

for biological testing.
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Property Value / Description Experimental Note

Physical State White crystalline powder Recrystallized from ethanol

Melting Point 81 – 84 °C
Sharp transition indicates high

purity

LogP (Lipophilicity) ~7.6
Predicted; indicates high

membrane affinity

Solubility (Water) < 0.1 mg/mL Practically insoluble

Solubility (Organic)
Soluble in DCM, CHCl₃,

DMSO

DMSO stock recommended for

bioassays

pKa (Amide N-H) ~15
Non-ionizable at physiological

pH

Part 3: Biological Mechanisms & Applications[8][9]
[10]
Antimicrobial Activity (Membrane Disruption)
Fatty acid anilides function primarily as non-ionic surfactants. The C14 chain inserts into the

bacterial phospholipid bilayer, causing lateral expansion and increasing membrane fluidity. This

leads to:

Depolarization: Loss of membrane potential.

Leakage: Efflux of intracellular ions (K+) and metabolites.

Lysis: Eventual physical disruption of the cell envelope.

Specificity: Activity is generally higher against Gram-positive bacteria (e.g., S. aureus) due to

the lack of a protective outer lipopolysaccharide (LPS) membrane found in Gram-negative

species.

Cytotoxicity and Anticancer Potential
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Derivatives with specific ring substitutions (e.g., p-chloro, p-nitro) have shown cytotoxicity

against cancer cell lines (e.g., KB, HeLa). The mechanism often involves:

Tubulin Interaction: Similar to colchicine, some anilides can bind to tubulin, inhibiting

polymerization and arresting cells in mitosis.

Mitochondrial Uncoupling: The lipophilic cation nature of some derivatives allows them to

disrupt the mitochondrial proton gradient.

Visualization: Mechanism of Action
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Caption: Kinetic mechanism of bacterial cell lysis induced by myristanilide membrane

insertion.

Part 4: Structure-Activity Relationship (SAR)
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Modifying the myristanilide scaffold alters its pharmacological profile. The SAR can be divided

into two regions: the fatty acid tail and the aniline head.

Fatty Acid Chain (Tail)
C14 (Myristoyl): Optimal for antimicrobial activity. Shorter chains (C10-C12) may lack

sufficient hydrophobicity to anchor stably in the membrane, while longer chains (C16-C18)

can lead to aggregation and reduced solubility (the "cutoff effect").

Unsaturation: Introducing a cis-double bond (e.g., myristoleyl) increases membrane fluidity

perturbation but decreases oxidative stability.

Aniline Ring (Head)
Electron-Withdrawing Groups (EWG): Substituents like -Cl, -NO₂, -CF₃ at the para position

increase metabolic stability (resistance to hydroxylation) and often enhance cytotoxicity.

Electron-Donating Groups (EDG): Substituents like -OCH₃, -CH₃ generally reduce toxicity

but may improve solubility.

Steric Bulk: Large groups at the ortho position can hinder amide hydrolysis, prolonging half-

life.

Visualization: SAR Logic
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Caption: SAR map highlighting critical zones for chemical optimization of myristanilide.

Part 5: Experimental Protocols
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Synthesis of p-Chloro-Myristanilide
Objective: Synthesize 4'-chlorotetradecananilide.

Preparation: In a flame-dried 250 mL round-bottom flask, dissolve 4-chloroaniline (10 mmol,

1.27 g) and triethylamine (12 mmol, 1.67 mL) in anhydrous dichloromethane (DCM) (50 mL).

Addition: Cool the solution to 0°C using an ice bath. Add myristoyl chloride (10 mmol, 2.7

mL) dropwise over 20 minutes via a pressure-equalizing addition funnel.

Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 4 hours.

Monitor via TLC (Hexane:Ethyl Acetate 4:1).

Workup: Wash the reaction mixture successively with 1M HCl (2 x 30 mL), saturated

NaHCO₃ (2 x 30 mL), and brine (30 mL).

Drying: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purification: Recrystallize the crude solid from hot ethanol. Filter and dry under vacuum to

yield white crystals.

Minimum Inhibitory Concentration (MIC) Assay
Objective: Determine antimicrobial efficacy against S. aureus.

Stock Solution: Dissolve myristanilide derivative in DMSO to a concentration of 10 mg/mL.

Inoculum: Prepare a bacterial suspension of S. aureus (ATCC 29213) adjusted to

CFU/mL in Mueller-Hinton Broth.

Plating: Add 100 µL of broth to each well of a 96-well plate. Perform serial 2-fold dilutions of

the test compound (Range: 512 µg/mL to 1 µg/mL).

Incubation: Incubate plates at 37°C for 18–24 hours.

Readout: The MIC is defined as the lowest concentration showing no visible growth

(turbidity). Use Resazurin dye (0.01%) for visual confirmation (Blue = No Growth, Pink =
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Growth).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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